Cas no 2137544-28-4 (1-Azaspiro[4.5]decan-2-one, 3-methyl-4-(1-methylpropyl)-)

1-Azaspiro[4.5]decan-2-one, 3-methyl-4-(1-methylpropyl)-, is a spirocyclic lactam compound characterized by its unique structural framework, which combines a nitrogen-containing heterocycle with a fused spiro ring system. This molecular architecture imparts stability and potential reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of a 1-methylpropyl substituent at the 4-position enhances its lipophilicity, which may influence binding affinity in biological applications. Its rigid spirocyclic core offers steric constraints useful for designing conformationally restricted analogs. The compound is typically employed in medicinal chemistry for scaffold diversification and as a precursor in the development of bioactive molecules.
1-Azaspiro[4.5]decan-2-one, 3-methyl-4-(1-methylpropyl)- structure
2137544-28-4 structure
Product Name:1-Azaspiro[4.5]decan-2-one, 3-methyl-4-(1-methylpropyl)-
CAS No:2137544-28-4
MF:C14H25NO
MW:223.354404211044
CID:5292878
Update Time:2025-05-21

1-Azaspiro[4.5]decan-2-one, 3-methyl-4-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Azaspiro[4.5]decan-2-one, 3-methyl-4-(1-methylpropyl)-
    • Inchi: 1S/C14H25NO/c1-4-10(2)12-11(3)13(16)15-14(12)8-6-5-7-9-14/h10-12H,4-9H2,1-3H3,(H,15,16)
    • InChI Key: LVYDTTHOVKFZDM-UHFFFAOYSA-N
    • SMILES: N1C2(CCCCC2)C(C(C)CC)C(C)C1=O

1-Azaspiro[4.5]decan-2-one, 3-methyl-4-(1-methylpropyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-790768-0.05g
4-(butan-2-yl)-3-methyl-1-azaspiro[4.5]decan-2-one
2137544-28-4 95%
0.05g
$768.0 2024-05-22
Enamine
EN300-790768-0.1g
4-(butan-2-yl)-3-methyl-1-azaspiro[4.5]decan-2-one
2137544-28-4 95%
0.1g
$804.0 2024-05-22
Enamine
EN300-790768-0.25g
4-(butan-2-yl)-3-methyl-1-azaspiro[4.5]decan-2-one
2137544-28-4 95%
0.25g
$840.0 2024-05-22
Enamine
EN300-790768-0.5g
4-(butan-2-yl)-3-methyl-1-azaspiro[4.5]decan-2-one
2137544-28-4 95%
0.5g
$877.0 2024-05-22
Enamine
EN300-790768-1.0g
4-(butan-2-yl)-3-methyl-1-azaspiro[4.5]decan-2-one
2137544-28-4 95%
1.0g
$914.0 2024-05-22
Enamine
EN300-790768-2.5g
4-(butan-2-yl)-3-methyl-1-azaspiro[4.5]decan-2-one
2137544-28-4 95%
2.5g
$1791.0 2024-05-22
Enamine
EN300-790768-5.0g
4-(butan-2-yl)-3-methyl-1-azaspiro[4.5]decan-2-one
2137544-28-4 95%
5.0g
$2650.0 2024-05-22
Enamine
EN300-790768-10.0g
4-(butan-2-yl)-3-methyl-1-azaspiro[4.5]decan-2-one
2137544-28-4 95%
10.0g
$3929.0 2024-05-22

1-Azaspiro[4.5]decan-2-one, 3-methyl-4-(1-methylpropyl)- Related Literature

Additional information on 1-Azaspiro[4.5]decan-2-one, 3-methyl-4-(1-methylpropyl)-

Comprehensive Overview of 1-Azaspiro[4.5]decan-2-one, 3-methyl-4-(1-methylpropyl)- (CAS No. 2137544-28-4)

The compound 1-Azaspiro[4.5]decan-2-one, 3-methyl-4-(1-methylpropyl)- (CAS No. 2137544-28-4) is a spirocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the spiro[4.5]decane backbone and substituted methyl groups, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and bioactive molecule synthesis, especially in the development of central nervous system (CNS) therapeutics.

In recent years, the demand for spirocyclic compounds like 1-Azaspiro[4.5]decan-2-one has surged due to their versatility in medicinal chemistry. These compounds are often explored for their ability to modulate enzyme activity and receptor binding, which are critical in treating neurological disorders. The presence of the 3-methyl-4-(1-methylpropyl) substituent further enhances its lipophilicity, potentially improving blood-brain barrier (BBB) penetration—a key factor in CNS drug development.

The synthesis of CAS No. 2137544-28-4 typically involves multi-step organic reactions, including cyclization and alkylation strategies. Advanced techniques such as microwave-assisted synthesis and catalyzed asymmetric reactions have been employed to optimize yield and enantioselectivity. This aligns with the growing trend of green chemistry and sustainable synthesis, which are highly searched topics in the scientific community.

From an industrial perspective, 1-Azaspiro[4.5]decan-2-one derivatives are being investigated for their role in crop protection and pest control. The agrochemical sector values such compounds for their potential to act as biopesticides or growth regulators, addressing global concerns about food security and environmental sustainability. This dual applicability in pharmaceuticals and agriculture underscores its economic and scientific relevance.

Analytical characterization of 3-methyl-4-(1-methylpropyl)-1-Azaspiro[4.5]decan-2-one relies on techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise identification and purity assessment, which are critical for regulatory compliance and quality control in manufacturing. The compound’s stability under various pH and temperature conditions is also a focal point for formulation scientists.

In the context of personalized medicine, researchers are exploring how spirocyclic scaffolds like this compound can be tailored to target specific biomarkers. This aligns with the rising interest in precision therapeutics and AI-driven drug design, topics frequently searched in academic and industrial circles. Computational tools such as molecular docking and QSAR modeling are often used to predict its interactions with biological targets.

Market trends indicate a growing investment in high-value intermediates like CAS No. 2137544-28-4, driven by the expansion of the pharmaceutical outsourcing sector. Companies specializing in custom synthesis and contract research are actively listing such compounds to meet the demand for innovative chemical entities. This trend is further amplified by the increasing focus on rare disease therapeutics and orphan drugs.

To conclude, 1-Azaspiro[4.5]decan-2-one, 3-methyl-4-(1-methylpropyl)- represents a compelling case study in modern chemical research. Its structural complexity, combined with its potential applications in life sciences and material innovation, positions it as a molecule of enduring interest. As scientific inquiries into spirocyclic architectures continue to evolve, this compound is likely to remain a subject of cutting-edge studies and commercial exploitation.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.